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Compound of Interest

Compound Name: N-(4-nitrophenyl)pentanamide
Cat. No.: B8766190
Get Quote
\ J

Core Directive & Scope

This guide transcends the standard regulatory Safety Data Sheet (SDS). While it provides the
critical hazard classifications required for compliance, its primary function is to serve as an
operational manual for the safe and effective use of N-(4-nitrophenyl)pentanamide (also
known as 4'-Nitrovaleranilide) in research settings.

Crucial Distinction: Do not confuse this substance with 5-Chloro-N-(4-
nitrophenyl)pentanamide (CAS 1039914-85-6), a key intermediate in the synthesis of
Apixaban. This guide focuses on the unchlorinated C5 analog (CAS 2268-04-4), primarily used
as a chromogenic substrate for amidase and esterase characterization.

Chemical Identity & Physiochemical Logic

Understanding the physical properties is not just about storage; it dictates the success of your
enzymatic assays.

Identity Matrix
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Parameter Detail

Chemical Name N-(4-nitrophenyl)pentanamide

Synonyms 4'-Nitrovaleranilide; Valeric acid 4-nitroanilide
CAS Number 2268-04-4

Molecular Formula C11H14N203

Molecular Weight 222.24 g/mol

o A valeric acid tail amide-linked to a p-nitroaniline
Structure Description
headgroup.

Solubility & Assay Logic

» Hydrophobicity: The pentyl chain confers significant hydrophobicity. This molecule is
insoluble in water.[1]

e Solvent Choice: You must create a stock solution in an organic solvent before introducing it
to an aqueous buffer.

o Recommended:DMSO (Dimethyl sulfoxide) or Ethanol.

o Protocol Constraint: The final concentration of organic solvent in your enzyme assay
should generally remain < 5% (v/v) to prevent enzyme denaturation, unless the specific
enzyme (e.g., certain lipases) tolerates higher organic loads.

Hazard Profiling & Toxicology (The "Why")

Standard SDSs list codes. Here, we explain the causality of the toxicity, which is driven by the
metabolic release of p-nitroaniline.

Core Hazard Mechanism: Methemoglobinemia

Upon systemic absorption (skin/inhalation) or enzymatic hydrolysis, the amide bond is cleaved,
releasing 4-nitroaniline.

o Oxidative Stress: 4-nitroaniline metabolites oxidize Ferrous iron (
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) in hemoglobin to Ferric iron (
).

o Oxygen Starvation: The resulting Methemoglobin cannot bind oxygen effectively, leading to
cellular hypoxia (Cyanosis).

 Visual Indicator: Blood turns chocolate-brown; skin/lips turn blue.

GHS Classification (Derived from Structure-Activity
Relationship)

Since specific toxicological data for the pentanamide derivative is sparse, safety protocols are
based on the high-hazard parent moiety (p-nitroaniline).

Hazard Class Category Hazard Statement Mechanism
H301+H311+H331: _ _
o ) Rapid absorption
. Cat3 Toxic if swallowed, in
Acute Toxicity ] ] through membranes;
(Oral/Dermal/Inhal) contact with skin, or _ o
) metabolic activation.
inhaled.
H373: May cause Chronic
damage to organs methemoglobin
STOT - RE Cat2 (Blood) through formation leading to
prolonged exposure. anemia/spleen
[1112] damage.

H412: Harmful to
aquatic life with long

Aquatic Toxicity Chronic 3 ) persistent and toxic to
lasting effects.[1][2][3]

[4105](6]

Nitroaromatics are

aquatic invertebrates.

Operational Protocol: The Self-Validating System

To ensure both safety and data integrity, follow this workflow. This protocol is "self-validating"
because it includes checkpoints that alert you if the reagent has degraded.
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A. Storage & Stability (The Checkpoint)

The primary failure mode for this reagent is spontaneous hydrolysis due to moisture, which
increases the background signal (yellow color) before the enzyme is even added.

o Storage: -20°C, Desiccated.

» Validation Step: Before every assay, measure the Absorbance (405 nm) of the substrate-only
buffer control.

o Pass: OD < 0.05 (Clear).

o Fail: OD > 0.1 (Yellow tint indicates free p-nitroaniline; discard stock).

B. Handling Workflow (Visualized)

Solubilize in DMSO Dilute in Buffer

(Stock 10-50 mM) Precipitate? | (rinal < 5% DMSO) (Measure A405)

Click to download full resolution via product page

Caption: Operational workflow emphasizing PPE during solid handling and solubility
checkpoints.

Application: Enzymatic Hydrolysis Assay

This molecule is a specific substrate for Linear Amidase or Ceramidase-like activity. The assay
relies on the colorimetric shift upon cleavage.

Reaction Mechanism

The enzyme attacks the carbonyl carbon of the amide bond.
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N-(4-nitrophenyl)pentanamide Valeric Acid
(Colorless / UV Active) + H20 /Enzyme  ____________ - (Fatty Acid)
i Tetrahedral

.......... > Intermediate w
......... i_intermediate | - —
Amidase / Esterase . p-Nitroaniline
(Catalyst) (Yellow - 405nm)

Click to download full resolution via product page

Caption: Hydrolysis mechanism yielding the chromogenic p-nitroaniline product.

Step-by-Step Protocol

e Preparation of Stock (10 mM):

o Weigh 2.22 mg of N-(4-nitrophenyl)pentanamide.

o Dissolve in 1 mL of anhydrous DMSO. Vortex until completely clear.
» Buffer Selection:

o Use PBS (pH 7.4) or Tris-HCI (pH 8.0).

o Note: p-Nitroaniline has a pKa of ~1.0, so it remains unprotonated (yellow) at neutral/basic
pH. If your assay is acidic (pH < 5), you must stop the reaction with strong base (NaOH) to
visualize the color.

o Reaction Setup:

o Add 980 pL Buffer + 10 yuL Enzyme.

o Initiate with 10 pL Substrate Stock (Final conc: 100 pM).
e Measurement:

o Monitor Absorbance at 405 nm (Extinction coefficient of p-nitroaniline
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Emergency Response (Medical)

In case of exposure (Cyanosis/Blue Skin):

e Remove Source: Strip contaminated clothing immediately.[1][6] Wash skin with soap and
water (do not scrub, as this increases absorption).

o Oxygen: Administer 100% oxygen.

o Antidote (Clinical Setting Only): If Methemoglobin > 30%, Methylene Blue (1-2 mg/kg V) is
the standard treatment to reduce

back to
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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